Cas no 1381944-30-4 (2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile)
1381944-30-4 structure
Product Name:2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile
CAS No:1381944-30-4
MF:C9H5BrF3NO
MW:280.041311979294
MDL:MFCD22375096
CID:2772664
PubChem ID:70699913
Update Time:2025-04-21
2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile
- CS-0445755
- 5-bromo-2-(trifluoromethoxy)phenylacetonitrile
- [5-Bromo-2-(trifluoromethoxy)phenyl]acetonitrile
- Benzeneacetonitrile, 5-bromo-2-(trifluoromethoxy)-
- 2-(5-Bromo-2-(trifluoromethoxy)phenyl)acetonitrile
- CL9645
- MFCD22375096
- DTXSID00743026
- 1381944-30-4
- AS-46440
- AKOS026673118
-
- MDL: MFCD22375096
- Inchi: 1S/C9H5BrF3NO/c10-7-1-2-8(15-9(11,12)13)6(5-7)3-4-14/h1-2,5H,3H2
- InChI Key: CPMGKPWSHGWONW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(CC#N)C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 278.95100
- Monoisotopic Mass: 278.95066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02000
- LogP: 3.41378
2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B695323-10mg |
2-[5-Bromo-2-(trifluoromethoxy)phenyl]acetonitrile |
1381944-30-4 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B695323-25mg |
2-[5-Bromo-2-(trifluoromethoxy)phenyl]acetonitrile |
1381944-30-4 | 25mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B695323-50mg |
2-[5-Bromo-2-(trifluoromethoxy)phenyl]acetonitrile |
1381944-30-4 | 50mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B695323-100mg |
2-[5-Bromo-2-(trifluoromethoxy)phenyl]acetonitrile |
1381944-30-4 | 100mg |
$ 144.00 | 2023-04-18 | ||
| Apollo Scientific | PC900121-250mg |
5-Bromo-2-(trifluoromethoxy)phenylacetonitrile |
1381944-30-4 | 98% | 250mg |
£98.00 | 2025-02-22 | |
| Apollo Scientific | PC900121-1g |
5-Bromo-2-(trifluoromethoxy)phenylacetonitrile |
1381944-30-4 | 98% | 1g |
£290.00 | 2025-02-22 | |
| abcr | AB335860-100 mg |
2-[5-Bromo-2-(trifluoromethoxy)phenyl]acetonitrile, 98%; . |
1381944-30-4 | 98% | 100mg |
€212.00 | 2023-04-26 | |
| abcr | AB335860-250 mg |
2-[5-Bromo-2-(trifluoromethoxy)phenyl]acetonitrile, 98%; . |
1381944-30-4 | 98% | 250mg |
€382.00 | 2023-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1981-100MG |
2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile |
1381944-30-4 | 95% | 100MG |
¥ 937.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1981-250MG |
2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile |
1381944-30-4 | 95% | 250MG |
¥ 1,498.00 | 2023-04-03 |
2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
1381944-30-4 (2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile) Related Products
- 137218-25-8(2-[2-(trifluoromethoxy)phenyl]acetonitrile)
- 41429-22-5(2-[2-(difluoromethoxy)phenyl]acetonitrile)
- 1261573-73-2(4-bromo-2-(trifluoromethoxy)phenylacetic acid)
- 886763-17-3(2-[2-bromo-5-(trifluoromethoxy)phenyl]acetonitrile)
- 1803788-58-0(3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile)
- 1092461-34-1(2-[3-bromo-5-(trifluoromethoxy)phenyl]acetonitrile)
- 886503-57-7(2-Methoxy-5-(trifluoromethoxy)phenylacetonitrile)
- 886500-40-9(2-Methoxy-4-(trifluoromethoxy)phenylacetonitrile)
- 1427502-10-0(2-[4-bromo-2-(trifluoromethoxy)phenyl]acetonitrile)
- 7062-40-0(2-(5-Bromo-2-methoxyphenyl)acetonitrile)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk